1-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-2-methyl-2-propanethiol

• IUPAC Name: 1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-2-methylpropane-2-thiol
• InChI: InChI=1S/C10H12ClF3N2S/c1-9(2,17)5-16-8-7(11)3-6(4-15-8)10(12,13)14/h3-4,17H,5H2,1-2H3,(H,15,16)
• InChI Key: BZKGRLGOVMWZQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC1=C(C=C(C=N1)C(F)(F)F)Cl)S
• Molecular Formula: C10H12ClF3N2S
• DSSTOX Substance ID: DTXSID301144151
• Molecular Weight: 284.73 g/mol
• CAS RN: 321432-53-5

Description

The compound is a derivative of 3-Chloro-5-(trifluoromethyl)pyridin-2-amine and 2-Methyl-1-propanethiol. The former is a light yellow crystalline substance and the latter is used to form brain-targeted drug delivery systems (BTDS).

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reactants present. For example, trifluoromethylated compounds are often involved in aromatic coupling reactions, radical trifluoromethylation, nucleophilic trifluoromethylation, and electrophilic trifluoromethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, 3-Chloro-5-(trifluoromethyl)pyridin-2-amine has a melting point of 86-90 °C, a boiling point of 205°C, and a density of 1.4650 (estimate).

Scientific Research Applications

Synthesis and Structural Studies

• Mononuclear Mn(II) Complexes Synthesis : Utilization in synthesizing mononuclear Mn(II) complexes, exploring different configurations depending on the ligand and counterion, and investigating high-field electron paramagnetic resonance spectra and density-functional theory calculations (Hureau et al., 2008).

Chemical Reactions and Mechanisms

• Cyclization Reactions : Involvement in acid-catalysed cyclization reactions, forming various intermediates and end products in organic synthesis (Schneider & Pook, 1986).
• Synthesis of Fluorine-Containing Pyrimidines : Applied in the condensation processes to create fluorine-containing tetrasubstituted pyrimidines (Il'chenko et al., 1981).

Application in Material Science

• Electrochemical Synthesis : Utilized in the electrochemical synthesis of key intermediates for further organic compounds (Monoi & Hara, 2012).
• Development of Novel Polyimides : Contributed to the synthesis of novel organosoluble fluorinated polyimides, emphasizing on the synthesis process and characterization of these high-performance polymers (Chung & Hsiao, 2008).

Molecular Studies and Hydrogen Bonding

• Hydrogen Bonding in Anticonvulsants : Investigated in the context of hydrogen bonding in anticonvulsant enaminones, highlighting the crystal structures and hydrogen bond networks (Kubicki et al., 2000).

Synthesis of Heterocyclic Compounds

• Synthesis of Novel Heterocyclic Systems : Played a role in the synthesis of various heterocyclic compounds, demonstrating its versatility in organic synthesis (Abass et al., 2010).

Application in Polymer Science

• Creation of Fluorinated Polyamides : Facilitated the synthesis and characterization of novel polyamides derived from specific aromatic diamines, focusing on their solubility, thermal stability, and potential applications in microelectronics (Li et al., 2009).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For instance, if it’s used in drug delivery systems like 2-Methyl-1-propanethiol, it might interact with biological systems in a specific way.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, 3-Chloro-5-(trifluoromethyl)pyridin-2-amine is harmful if swallowed, in contact with skin, or inhaled, and it may cause respiratory irritation.